(1-Ethoxycyclobutyl)-[4-(6-fluoropyridin-2-yl)piperazin-1-yl]methanone

• IUPAC Name: (1-ethoxycyclobutyl)-[4-(6-fluoropyridin-2-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C16H22FN3O2/c1-2-22-16(7-4-8-16)15(21)20-11-9-19(10-12-20)14-6-3-5-13(17)18-14/h3,5-6H,2,4,7-12H2,1H3
• InChI Key: MKIWRDRXHNUVKH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1(CCC1)C(=O)N2CCN(CC2)C3=NC(=CC=C3)F
• Molecular Formula: C16H22FN3O2
• Molecular Weight: 307.36 g/mol

Description

(1-Ethoxycyclobutyl)-[4-(6-fluoropyridin-2-yl)piperazin-1-yl]methanone, also known as ECPF, is a novel compound that has gained significant attention in the field of medicinal chemistry. This compound has been shown to exhibit potent activity against a range of biological targets, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of (1-Ethoxycyclobutyl)-[4-(6-fluoropyridin-2-yl)piperazin-1-yl]methanone is not fully understood, but it is believed to involve the modulation of neurotransmitter signaling pathways in the brain. Specifically, (1-Ethoxycyclobutyl)-[4-(6-fluoropyridin-2-yl)piperazin-1-yl]methanone has been shown to enhance the activity of serotonin and dopamine receptors, which are involved in the regulation of mood, emotion, and cognition.
Biochemical and Physiological Effects:
(1-Ethoxycyclobutyl)-[4-(6-fluoropyridin-2-yl)piperazin-1-yl]methanone has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter signaling pathways, the regulation of gene expression, and the inhibition of cell proliferation. These effects make (1-Ethoxycyclobutyl)-[4-(6-fluoropyridin-2-yl)piperazin-1-yl]methanone a promising candidate for the treatment of a range of neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

One advantage of using (1-Ethoxycyclobutyl)-[4-(6-fluoropyridin-2-yl)piperazin-1-yl]methanone in lab experiments is its potent activity against a range of biological targets, which makes it a valuable tool for studying the mechanisms of neurotransmitter signaling pathways. However, one limitation of using (1-Ethoxycyclobutyl)-[4-(6-fluoropyridin-2-yl)piperazin-1-yl]methanone is its complex synthesis, which may limit its availability for use in lab experiments.

Future Directions

There are several future directions for research on (1-Ethoxycyclobutyl)-[4-(6-fluoropyridin-2-yl)piperazin-1-yl]methanone, including the development of more efficient synthesis methods, the identification of additional biological targets, and the evaluation of its therapeutic potential in animal models of neurological and psychiatric disorders. Additionally, the development of analogs of (1-Ethoxycyclobutyl)-[4-(6-fluoropyridin-2-yl)piperazin-1-yl]methanone may lead to the discovery of even more potent and selective compounds for drug development.

Synthesis Methods

The synthesis of (1-Ethoxycyclobutyl)-[4-(6-fluoropyridin-2-yl)piperazin-1-yl]methanone involves a multi-step process that begins with the preparation of the cyclobutane ring. This is followed by the introduction of the pyridine and piperazine moieties, and finally, the addition of the ethoxy group. The overall synthesis of (1-Ethoxycyclobutyl)-[4-(6-fluoropyridin-2-yl)piperazin-1-yl]methanone is complex and requires a high degree of expertise in organic chemistry.

Scientific Research Applications

(1-Ethoxycyclobutyl)-[4-(6-fluoropyridin-2-yl)piperazin-1-yl]methanone has been the subject of extensive scientific research due to its potential as a therapeutic agent. Studies have shown that (1-Ethoxycyclobutyl)-[4-(6-fluoropyridin-2-yl)piperazin-1-yl]methanone exhibits potent activity against a range of biological targets, including serotonin and dopamine receptors, making it a promising candidate for the treatment of neurological disorders such as depression and schizophrenia.